Cas no 1306739-60-5 (1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride)

• Product Name: 1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride
• CAS No: 1306739-60-5
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 5045072
• Update Time: 2025-10-31

1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(piperidin-4-ylmethoxy)benzoyl]piperidine hydrochloride
• piperidin-1-yl-[4-(piperidin-4-ylmethoxy)phenyl]methanone
• T4701
• Piperidin-1-yl(4-(piperidin-4-ylmethoxy)phenyl)methanone
• piperidine, 1-[4-(4-piperidinylmethoxy)benzoyl]-, hydrochloride
• 1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride

• Inchi： 1S/C18H26N2O2/c21-18(20-12-2-1-3-13-20)16-4-6-17(7-5-16)22-14-15-8-10-19-11-9-15/h4-7,15,19H,1-3,8-14H2
• InChI Key： BFRGAWOBDOBBTL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(N1CCCCC1)=O)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride

1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine Hydrochloride: A Comprehensive Overview

1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride (CAS No. 1306739-60-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as PBPH, is a derivative of piperidine and benzoyl groups, and it has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and pain management.

The chemical structure of 1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride consists of a piperidine ring linked to a benzoyl group via a methoxy bridge. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The unique combination of these functional groups confers specific pharmacological properties that have been the focus of numerous research studies.

Recent advancements in the understanding of PBPH have highlighted its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT_2C subtypes, which are implicated in mood regulation, cognitive function, and pain perception. This interaction has led to its evaluation as a potential treatment for conditions such as depression, anxiety, and chronic pain.

In preclinical studies, PBPH has demonstrated promising results in animal models of depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry reported that PBPH exhibited significant antidepressant-like effects in mice, as measured by the forced swim test and tail suspension test. These findings suggest that PBPH may be effective in modulating serotonin signaling pathways, thereby alleviating symptoms associated with mood disorders.

Beyond its antidepressant properties, PBPH has also shown potential in pain management. Research conducted at the University of California, San Francisco, found that PBPH could reduce nociceptive responses in rodent models of neuropathic pain. The mechanism underlying this effect is thought to involve the modulation of spinal cord serotonin receptors, which play a crucial role in pain transmission.

The safety profile of PBPH has been another area of active investigation. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its therapeutic applications, PBPH has been explored for its potential as a research tool. Its ability to selectively modulate serotonin receptors makes it a valuable compound for investigating the role of these receptors in various physiological processes. Researchers at the National Institutes of Health (NIH) have utilized PBPH to study the mechanisms underlying serotonin receptor signaling and to develop new strategies for treating serotonin-related disorders.

The synthesis of PBPH involves several steps, including the formation of the piperidine ring and the introduction of the methoxy bridge and benzoyl group. Recent improvements in synthetic methods have led to more efficient and cost-effective production processes, making it more accessible for both research and pharmaceutical development.

In conclusion, 1-4-(Piperidin-4-ylmethoxy)benzoylpiperidine hydrochloride (CAS No. 1306739-60-5) is a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique chemical structure and pharmacological properties make it a valuable candidate for further investigation and potential clinical use. As research continues to advance our understanding of this compound, it holds significant potential for improving the treatment options for various neurological disorders and pain conditions.